Cas no 5855-97-0 (2-(4-Aminophenyl)-6-methyl(2,6-bibenzothiazole)-7-sulphonic acid)

• Product Name: 2-(4-Aminophenyl)-6-methyl(2,6-bibenzothiazole)-7-sulphonic acid
• CAS No: 5855-97-0
• MF: C₂₁H₁₅N₃O₃S₃
• MW: 453.557100534439
• CID: 368205
• PubChem ID: 79954
• Update Time: 2025-04-19

2-(4-Aminophenyl)-6-methyl(2,6-bibenzothiazole)-7-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)-6-methyl(2,6-bibenzothiazole)-7-sulphonic acid
• 2-(4-aminophenyl)-6-methyl[2,6'-bibenzothiazole]-7-sulphonic acid
• 2-(2-(4aminophenyl)benzo[d]thiazol-6-yl)-6-methylbenzo[d]thiazole-7-sulfonic acid
• 2'-(4-Aminophenyl)-6-methyl-2,6'-bi[benzothiazole]-7-sulfonic acid
• 2-[2-(4-aminophenyl)-1,3-benzothiazol-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid
• 2-[2-(4-Aminophenyl)benzothiazol-6-yl]-6-methyl-7-benzothiazolesulfonic acid
• 2-[2-(4-azanylphenyl)-1,3-benzothiazol-6-yl]-6-methyl-1,3-benzothiazole-7-sulfonic acid
• primuline (acid form)
• 2-(4-Aminophenyl)-6-methyl(2,6'-bibenzothiazole)-7-sulphonic acid
• (2,6'-Bibenzothiazole)-7-sulfonic acid, 2'-(4-aminophenyl)-6-methyl-
• [2,6'-Bibenzothiazole]-7-sulfonic acid,2'-(4-aminophenyl)-6-methyl-,diazotized,coupled with diazotized aniline,diazotized 2-(4-aminophenyl)-6-methyl-7-benzothiazolesulfonic acid and resorcinol,so
• DTXSID7064029
• Q27162513
• EINECS 227-470-1
• [2,6'-Bibenzothiazole]-7-sulfonic acid, 2'-(4-aminophenyl)-6-methyl-
• primuline free acid
• 2'-(4-aminophenyl)-6-methyl[2,6'-bi-1,3-benzothiazole]-7-sulfonic acid
• CHEMBL3990589
• NS00033955
• BDBM50597990
• CHEBI:90402
• 5855-97-0
• SCHEMBL10605029
• 90268-11-4

• Inchi： 1S/C21H15N3O3S3/c1-11-2-8-16-18(19(11)30(25,26)27)29-21(24-16)13-5-9-15-17(10-13)28-20(23-15)12-3-6-14(22)7-4-12/h2-10H,22H2,1H3,(H,25,26,27)
• InChI Key： CTPFWVHDVOKBSN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C3C(=C2)SC(C2C=CC(=CC=2)N)=N3)=NC2=CC=C(C)C(=C12)S(=O)(=O)O

Computed Properties

• Exact Mass: 454.03500
• Monoisotopic Mass: 453.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2

Experimental Properties

• Refractive Index: 1.755
• PSA: 167.56000
• LogP: 6.43830